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Compound of Interest

Compound Name: Diisooctyl sebacate

Cat. No.: B1670628 Get Quote

An In-depth Technical Guide to Diisooctyl
Sebacate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of diisooctyl sebacate, a versatile diester with

significant applications across various scientific and industrial fields. Below, you will find its

chemical identity, physicochemical properties, a representative synthesis protocol, and a

structural diagram.

Chemical Identity
IUPAC Name: bis(6-methylheptyl) decanedioate[1][2]

Synonyms: Diisooctyl sebacate, Decanedioic acid, diisooctyl ester, Sebacic acid, diisooctyl

ester[1][3][4][5]

CAS Registry Number: 27214-90-0[1][5]

Molecular Formula: C₂₆H₅₀O₄[1][6]

Physicochemical Properties
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Diisooctyl sebacate is a colorless to light yellow, oily liquid known for its excellent

performance as a plasticizer, particularly at low temperatures.[7][8] It is valued for its high

thermal stability, low volatility, and good compatibility with a range of polymers.[9] The following

table summarizes its key quantitative properties.

Property Value Unit Source(s)

Molecular Weight 426.67 g/mol [1][6]

Density 0.91 - 0.93 g/cm³ [7][9][10]

Boiling Point >300 (at 760 mmHg) °C [8]

225 (at 2 mmHg) °C [7]

Flash Point >210 °C [9]

Experimental Protocol: Synthesis of Diisooctyl
Sebacate
The following protocol describes a general method for the synthesis of diisooctyl sebacate via

the esterification of sebacic acid and isooctanol (specifically 6-methylheptanol, based on the

IUPAC name). This method is adapted from established industrial preparation processes for

dioctyl esters.[11][12]

Materials:

Sebacic acid

Isooctanol (e.g., 2-ethylhexanol or 6-methylheptanol)

Catalyst (e.g., stannous oxide or an acid catalyst like sulfuric acid)

Alkaline solution (e.g., sodium hydroxide solution) for neutralization

Activated carbon for purification

Nitrogen gas supply
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Equipment:

Four-necked flask

Thermometer

Reflux water separator (e.g., Dean-Stark apparatus)

Mechanical stirrer

Heating mantle

Vacuum distillation setup

Filtration apparatus

Procedure:

Reaction Setup: Charge the four-necked flask with sebacic acid, isooctanol, and the catalyst.

The molar ratio of alcohol to acid is typically in excess to drive the reaction to completion.

Esterification: Begin stirring the mixture and purge the system with nitrogen gas. Heat the

flask to a reaction temperature between 200°C and 230°C.[11][12] The water produced

during the esterification reaction is continuously removed via the reflux water separator.

Reaction Monitoring: Monitor the progress of the reaction by measuring the amount of water

collected or by analyzing samples for the acid value. The reaction is considered complete

when the acid value drops to a specified low level.

Neutralization: Once the reaction is complete, cool the mixture to approximately 90°C. Add

an alkaline solution to neutralize the remaining acidic catalyst and any unreacted sebacic

acid.[11][12]

Washing and Separation: Wash the organic layer with water to remove the salt formed during

neutralization. Allow the layers to separate and then remove the aqueous layer.

Purification:
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Vacuum Distillation: Remove the excess isooctanol from the product by vacuum

distillation.[11][12]

Decolorization: Add activated carbon to the crude product to adsorb colored impurities.[11]

[12]

Final Filtration: Filter the mixture to remove the activated carbon and any other solid

impurities, yielding the final purified diisooctyl sebacate product.

Visualization of Chemical Structure
The chemical structure of diisooctyl sebacate features a central ten-carbon dicarboxylic acid

(sebacic acid) backbone. Each of the two carboxylic acid groups is esterified with an isooctyl

alcohol, specifically a 6-methylheptyl group.

Chemical structure of diisooctyl sebacate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.histry-chem.com/knowledge/information/what-is-diisooctyl-sebacate-products-properties-structure-specifications-hs-code-molecular-property-formula-specific-density-flakes-solid-powder-pearls-liquidcrystal-liter-solution-material-molecular-property-formula-specific-density-safe-hazarous-harmful-chemical-raw-materials.html
https://eureka.patsnap.com/patent-CN104592015A
https://eureka.patsnap.com/patent-CN104592015A
https://patents.google.com/patent/CN104592015A/en
https://patents.google.com/patent/CN104592015A/en
https://www.benchchem.com/product/b1670628#diisooctyl-sebacate-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1670628#diisooctyl-sebacate-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1670628#diisooctyl-sebacate-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b1670628#diisooctyl-sebacate-chemical-structure-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670628?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

